Cas no 1152957-92-0 (2-(azidomethyl)-4-bromo-1-fluorobenzene)

• Product Name: 2-(azidomethyl)-4-bromo-1-fluorobenzene
• CAS No: 1152957-92-0
• MF: C₇H₅BrFN₃
• MW: 230.037103414536
• MDL: MFCD11637168
• CID: 5242587
• PubChem ID: 43307117
• Update Time: 2025-10-28

2-(azidomethyl)-4-bromo-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(azidomethyl)-4-bromo-1-fluoro-
• 2-(azidomethyl)-4-bromo-1-fluorobenzene

• MDL： MFCD11637168
• Inchi： 1S/C7H5BrFN3/c8-6-1-2-7(9)5(3-6)4-11-12-10/h1-3H,4H2
• InChI Key： BNMJNXZTMMVGCW-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=CC=1F)N=[N+]=[N-]

Additional information on 2-(azidomethyl)-4-bromo-1-fluorobenzene

Recent Advances in the Application of 2-(Azidomethyl)-4-bromo-1-fluorobenzene (CAS: 1152957-92-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(azidomethyl)-4-bromo-1-fluorobenzene (CAS: 1152957-92-0) has emerged as a versatile building block in chemical biology and pharmaceutical research. This halogenated aromatic azide has garnered significant attention due to its unique reactivity profile, which enables its use in click chemistry, bioconjugation, and drug discovery applications. Recent studies have highlighted its potential in the synthesis of novel bioactive molecules and as a key intermediate in the development of targeted therapies.

In the context of click chemistry, 2-(azidomethyl)-4-bromo-1-fluorobenzene serves as a valuable precursor for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating triazole-linked conjugates with enhanced pharmacokinetic properties. The presence of both the azide and bromo functionalities allows for sequential functionalization, making it a powerful tool for combinatorial chemistry approaches.

Recent advancements in bioconjugation techniques have leveraged the compound's dual reactivity. Research teams at several leading pharmaceutical companies have reported using 2-(azidomethyl)-4-bromo-1-fluorobenzene as a linker for antibody-drug conjugates (ADCs). The fluorine atom's ortho-position to the azidomethyl group provides unique electronic effects that influence the stability and reactivity of resulting conjugates, as detailed in a 2024 ACS Medicinal Chemistry Letters publication.

In drug discovery, this compound has shown promise as a scaffold for developing kinase inhibitors. Computational modeling studies published in Bioorganic & Medicinal Chemistry (2023) revealed that derivatives of 2-(azidomethyl)-4-bromo-1-fluorobenzene exhibit favorable binding interactions with various kinase active sites. The bromo substituent in particular allows for further diversification through cross-coupling reactions, enabling rapid exploration of structure-activity relationships.

The safety profile and handling considerations of 2-(azidomethyl)-4-bromo-1-fluorobenzene have been the subject of recent investigations. A 2024 study in Chemical Research in Toxicology examined its stability under various conditions and proposed optimal storage protocols to minimize decomposition risks. These findings are particularly relevant for industrial-scale applications where compound stability is crucial for reproducibility.

Looking forward, researchers anticipate expanded applications of this compound in PROTAC (proteolysis targeting chimera) development and targeted protein degradation strategies. Its ability to serve as a bifunctional linker between E3 ligase ligands and target protein binders makes it particularly valuable in this rapidly growing field of pharmaceutical research. Several patent applications filed in 2024 already feature derivatives of 2-(azidomethyl)-4-bromo-1-fluorobenzene as core components of novel degrader molecules.